Cas no 30894-79-2 (1,3,5-Triazine,2-chloro-4,6-bis(4-methylphenoxy)-)

• Product Name: 1,3,5-Triazine,2-chloro-4,6-bis(4-methylphenoxy)-
• CAS No: 30894-79-2
• MF: C₁₇H₁₄ClN₃O₂
• MW: 327.764962673187
• CID: 314533
• PubChem ID: 35653
• Update Time: 2025-04-19

1,3,5-Triazine,2-chloro-4,6-bis(4-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine,2-chloro-4,6-bis(4-methylphenoxy)-
• 2-chloro-4,6-bis(4-methylphenoxy)-1,3,5-triazine
• HMS1482G22
• NSC 99847
• ZFU55G93LV
• NSC99847
• 1,3,5-Triazine, 2-chloro-4,6-bis(4-methylphenoxy)-
• ChemDiv3_003322
• 30894-79-2
• DTXSID50184900
• SR-01000493942
• IDI1_021232
• CCG-112097
• 2-Chloro-4,6-bis-p-tolyloxy-[1,3,5]triazine
• NSC-99847
• AKOS000414024
• SR-01000493942-1
• s-Triazine, 2-chloro-4,6-bis(p-tolyloxy)-

• Inchi： 1S/C17H14ClN3O2/c1-11-3-7-13(8-4-11)22-16-19-15(18)20-17(21-16)23-14-9-5-12(2)6-10-14/h3-10H,1-2H3
• InChI Key： NVLNVGMRGCWNJV-UHFFFAOYSA-N
• SMILES： ClC1=NC(=NC(=N1)OC1C=CC(C)=CC=1)OC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 327.07700
• Monoisotopic Mass: 327.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.1A^2
• XLogP3: 5.4

Experimental Properties

• Density: 1.286
• Boiling Point: 506.4°Cat760mmHg
• Flash Point: 260.1°C
• Refractive Index: 1.606
• PSA: 57.13000
• LogP: 4.72640